Cas no 1805332-48-2 (2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805332-48-2
• MF: C₇H₂F₇N
• MW: 233.086306095123
• CID: 4921623
• Update Time: 2025-11-06

2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F7N/c8-4-2(7(12,13)14)1-15-6(11)3(4)5(9)10/h1,5H
• InChI Key： AVULYXKFTCEKCX-UHFFFAOYSA-N
• SMILES： FC1C(=C(N=CC=1C(F)(F)F)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805332-48-2)

The compound 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805332-48-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyridine derivative is notable for its unique structural properties, which make it a promising candidate for various applications, including agrochemicals, pharmaceuticals, and material science. The presence of multiple fluorine atoms enhances its reactivity and bioavailability, making it an attractive scaffold for drug discovery and development.

Recent studies have focused on the synthesis and functionalization of this compound to explore its potential in medicinal chemistry. Researchers have developed novel synthetic routes to produce 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine with high yield and purity. These advancements have paved the way for further investigations into its biological activity and mechanism of action. Preliminary results suggest that this compound exhibits potent inhibitory effects against certain enzymes and receptors, highlighting its potential as a therapeutic agent.

In addition to its pharmaceutical applications, 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine has also been studied for its use in agrochemicals. Its fluorinated structure contributes to its stability and efficacy as a pesticide or herbicide. Recent field trials have demonstrated its effectiveness in controlling a broad spectrum of pests and weeds, with minimal environmental impact. These findings underscore the compound's versatility and its potential to address current challenges in agriculture.

Another area of research has explored the material science applications of this compound. Due to its unique electronic properties, 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine has been investigated as a building block for advanced materials, such as organic semiconductors and liquid crystals. Its ability to modulate electronic and optical properties makes it a valuable component in the development of next-generation materials for electronics and photonics.

Despite these promising developments, challenges remain in the large-scale production and commercialization of 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research aims to optimize synthetic methodologies and evaluate the compound's safety profile to facilitate its transition from the laboratory to industrial applications.

In conclusion, 2,4-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805332-48-2) represents a versatile and highly functionalized compound with broad applications in chemical biology, pharmaceuticals, agrochemicals, and material science. Continued research and development efforts are expected to uncover new opportunities and overcome existing challenges, further solidifying its role in advancing these fields.